![molecular formula C25H27F3N4O3 B2739923 3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione CAS No. 892267-00-4](/img/no-structure.png)
3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H27F3N4O3 and its molecular weight is 488.511. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to "3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione" have been synthesized and evaluated for their antimicrobial properties. For instance, substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones demonstrated promising antibacterial and antifungal activities in vitro against pathogens such as Escherichia coli, Salmonella typhi, Aspergillus niger, and Penicillium chrysogenum (Ravi R. Vidule, 2011).
Synthesis and Structural Analysis
The synthesis methods for compounds within this chemical class often leverage microwave-assisted, solvent-free techniques, significantly improving reaction times, yields, and stereocenter integrity. These methods facilitate the preparation of derivatives that are integral in pharmaceutical applications (P. Cledera et al., 2007). Such synthetic advancements underscore the importance of this compound in the exploration and development of new medicinal agents.
Cytotoxic Evaluation for Cancer Therapy
Novel quinazolinone derivatives structurally related to the compound have been synthesized and evaluated for their potential as anticancer agents. These compounds exhibited cytotoxic activity against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer), highlighting the therapeutic potential of this chemical class in oncology (Safoora Poorirani et al., 2018).
Herbicidal Activity
The chemical framework of "this compound" and its derivatives also extend into agrochemical research. Novel 1-phenyl-piperazine-2,6-diones, for instance, have been synthesized and identified to possess significant herbicidal activity, offering a new avenue for the development of agrochemicals (Bin Li et al., 2005).
Stability under Stressful Conditions
The stability of related quinazoline derivatives under stress conditions has been a subject of study, revealing insights into the durability of these compounds in various environmental factors, such as high temperature and light. This research is crucial for the development of pharmaceutical substances that are stable and effective under various storage and usage conditions (T. Gendugov et al., 2021).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione involves the condensation of 3-amino-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid with 3-pentanone followed by cyclization with phthalic anhydride.", "Starting Materials": [ "3-amino-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid", "3-pentanone", "phthalic anhydride", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "diethyl ether", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Synthesis of 3-pentyl-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid", "3-amino-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid is reacted with 3-pentanone in the presence of DCC and DMAP in DMF to form 3-pentyl-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid.", "Step 2: Synthesis of 3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione", "3-pentyl-4-(3-(trifluoromethyl)phenyl)piperazine-1-carboxylic acid is reacted with phthalic anhydride in the presence of sodium bicarbonate in diethyl ether to form 3-pentyl-7-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)quinazoline-2,4(1H,3H)-dione." ] } | |
892267-00-4 | |
Molecular Formula |
C25H27F3N4O3 |
Molecular Weight |
488.511 |
IUPAC Name |
3-pentyl-7-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]-1H-quinazoline-2,4-dione |
InChI |
InChI=1S/C25H27F3N4O3/c1-2-3-4-10-32-23(34)20-9-8-17(15-21(20)29-24(32)35)22(33)31-13-11-30(12-14-31)19-7-5-6-18(16-19)25(26,27)28/h5-9,15-16H,2-4,10-14H2,1H3,(H,29,35) |
InChI Key |
KGBBLUQMMSNQDM-UHFFFAOYSA-N |
SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F)NC1=O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.